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diisopropylphosphoramidite

Cat. No.: B043659 Get Quote

Essential Safety and Handling Guide for Di-tert-
butyl diisopropylphosphoramidite
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Di-tert-butyl diisopropylphosphoramidite. Adherence to

these guidelines is critical for ensuring laboratory safety and procedural success.

I. Safety and Handling
Di-tert-butyl diisopropylphosphoramidite is a key reagent in oligonucleotide synthesis.[1]

While vital for research and development, it presents hazards that necessitate careful handling.

The primary hazards associated with this compound are skin irritation, serious eye irritation,

and potential respiratory irritation.[2]

1. Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling Di-tert-butyl diisopropylphosphoramidite:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.
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Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.

Always inspect gloves for integrity before use and change them immediately if contaminated.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[3] If ventilation is inadequate or there is a risk of aerosol generation, a NIOSH-

approved respirator with an appropriate cartridge is necessary.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect street

clothing and skin. Closed-toe shoes are mandatory.

2. Engineering Controls:

Ventilation: All work with Di-tert-butyl diisopropylphosphoramidite should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[3]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be

readily accessible in the immediate work area.[3]

3. Handling Procedures:

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[3]

Minimize Inhalation: Avoid breathing vapors or mists.[3]

Hygienic Practices: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The

recommended storage temperature is between 2-8°C.[1]

II. Quantitative Data Summary
The following table summarizes key quantitative data for Di-tert-butyl
diisopropylphosphoramidite:
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Property Value Source(s)

Molecular Formula C₁₄H₃₂NO₂P [1][2]

Molecular Weight 277.38 g/mol [2]

Appearance Clear, colorless liquid [1]

Density 0.879 g/mL at 25°C [1]

Boiling Point 85-90 °C at 0.2 mmHg [1]

Refractive Index n20/D 1.444 [1]

Storage Temperature 2-8°C [1]

Flash Point 113°C (235.4°F) - closed cup

III. Operational Plan: General Protocol for Use in
Oligonucleotide Synthesis
Di-tert-butyl diisopropylphosphoramidite is a phosphoramidite reagent used in the chemical

synthesis of DNA and RNA.[1] The following is a generalized, step-by-step protocol for its use

in solid-phase oligonucleotide synthesis via the phosphoramidite method.

1. Preparation:

Ensure all reagents and solvents are anhydrous.
Prepare the phosphoramidite solution in anhydrous acetonitrile to the desired concentration.
Set up the automated DNA/RNA synthesizer according to the manufacturer's instructions.

2. Synthesis Cycle (performed by an automated synthesizer):

Step A: Deblocking (Detritylation): The 5'-hydroxyl group of the nucleotide attached to the
solid support is deprotected by treatment with an acid, typically trichloroacetic acid (TCA) in
dichloromethane.
Step B: Coupling: The prepared Di-tert-butyl diisopropylphosphoramidite solution is
activated (e.g., with an azole catalyst) and then coupled to the free 5'-hydroxyl group of the
support-bound nucleotide.[4] This reaction is rapid and highly efficient.[4]
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Step C: Capping: Any unreacted 5'-hydroxyl groups are acetylated ("capped") to prevent the
formation of deletion mutations in the final oligonucleotide sequence.
Step D: Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable
phosphate triester using an oxidizing agent, typically an iodine solution.

3. Repetition:

The four-step cycle (Deblocking, Coupling, Capping, Oxidation) is repeated for each
subsequent nucleotide to be added to the growing oligonucleotide chain.[4]

4. Cleavage and Deprotection:

Upon completion of the synthesis, the oligonucleotide is cleaved from the solid support.
All protecting groups on the nucleobases and the phosphate backbone are removed,
typically with a base such as ammonium hydroxide.

5. Purification:

The final product is purified using methods such as High-Performance Liquid
Chromatography (HPLC) or Polyacrylamide Gel Electrophoresis (PAGE).

IV. Disposal Plan
Proper disposal of Di-tert-butyl diisopropylphosphoramidite and associated waste is crucial

to prevent environmental contamination and ensure safety.

Unused Reagent: Dispose of unused or expired Di-tert-butyl diisopropylphosphoramidite
as hazardous chemical waste. Do not pour down the drain.[3] It should be disposed of in a

sealed, properly labeled container through an approved waste disposal plant.[3]

Contaminated Materials: All materials that have come into contact with Di-tert-butyl
diisopropylphosphoramidite, including gloves, pipette tips, and empty containers, should

be collected in a designated, sealed hazardous waste container for disposal.

Liquid Waste: Liquid waste from the synthesis process should be collected in a properly

labeled, sealed container and disposed of as hazardous chemical waste, following all local,

state, and federal regulations.
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V. Workflow Diagram
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Caption: Workflow for handling Di-tert-butyl diisopropylphosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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